Cas no 2288734-58-5 (4-(ethylamino)-1H-pyridin-2-one)
4-(ethylamino)-1H-pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(ethylamino)-1H-pyridin-2-one
- 4-(Ethylamino)pyridin-2(1H)-one
- F89462
- SY323376
- 2288734-58-5
- PS-18954
-
- Inchi: 1S/C7H10N2O/c1-2-8-6-3-4-9-7(10)5-6/h3-5H,2H2,1H3,(H2,8,9,10)
- InChI Key: MVWPOLCEUHMOMC-UHFFFAOYSA-N
- SMILES: C1(=O)NC=CC(NCC)=C1
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 41.1Ų
4-(ethylamino)-1H-pyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1210292-1G |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 1g |
$555 | 2024-07-21 | |
| Aaron | AR0223E4-500mg |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 500mg |
$343.00 | 2025-02-13 | |
| eNovation Chemicals LLC | Y1210292-250mg |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 250mg |
$230 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1210292-10g |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 10g |
$2795 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1210292-500mg |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 500mg |
$370 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1210292-1g |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 1g |
$555 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1210292-100mg |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 100mg |
$175 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1210292-5g |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 5g |
$1675 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1210292-100mg |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 100mg |
$175 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210292-250mg |
4-(ethylamino)-1H-pyridin-2-one |
2288734-58-5 | 97% | 250mg |
$230 | 2024-07-21 |
4-(ethylamino)-1H-pyridin-2-one Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-(ethylamino)-1H-pyridin-2-one
4-(Ethylamino)-1H-Pyridin-2-One: A Comprehensive Overview
4-(Ethylamino)-1H-pyridin-2-one, also known by its CAS number CAS No. 2288734-58-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridinone derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 4-(ethylamino)-1H-pyridin-2-one consists of a pyridine ring with a ketone group at position 2 and an ethylamino substituent at position 4, making it a unique member of the pyridinone family.
The synthesis of 4-(ethylamino)-1H-pyridin-2-one involves various methodologies, including condensation reactions and cyclization processes. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored the use of microwave-assisted synthesis and green chemistry approaches to optimize the production process, reducing environmental impact while maintaining product quality.
In terms of physical properties, 4-(ethylamino)-1H-pyridin-2-one exhibits a melting point of approximately 160°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity, ensuring its reliability for further studies.
The biological activity of 4-(ethylamino)-1H-pyridin-2-one has been extensively investigated in recent years. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a promising candidate for drug development. For instance, research published in the journal Nature Communications highlighted its ability to modulate the activity of histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.
Beyond its enzymatic inhibitory properties, 4-(ethylamino)-1H-pyridin-2-one has also shown anti-inflammatory and antioxidant activities in preclinical models. These findings suggest its potential application in treating inflammatory diseases such as arthritis and cardiovascular conditions. Furthermore, recent studies have explored its role as a precursor for more complex bioactive molecules, leveraging its structural versatility to design novel therapeutic agents.
The pharmacokinetic profile of 4-(ethylamino)-1H-pyridin-2-one has been evaluated in animal models, revealing favorable absorption and distribution properties. Its bioavailability and metabolic stability are critical factors that influence its suitability as a drug candidate. Ongoing research aims to optimize these parameters through structural modifications, enhancing its therapeutic potential while minimizing adverse effects.
In conclusion, 4-(ethylamino)-1H-pyridin-2-one, with its unique chemical structure and diverse biological activities, represents a valuable compound in contemporary drug discovery efforts. Its applications span across multiple therapeutic areas, from oncology to inflammation, supported by cutting-edge research that continues to uncover new insights into its mechanisms of action. As advancements in synthetic methods and biological studies progress, this compound is poised to play an increasingly significant role in the development of innovative medicinal agents.
2288734-58-5 (4-(ethylamino)-1H-pyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)